molecular formula C23H15N5O2 B5325260 N-(5-benzoyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)benzamide

N-(5-benzoyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)benzamide

Cat. No. B5325260
M. Wt: 393.4 g/mol
InChI Key: LIQOUQNLJTVZGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-benzoyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)benzamide, also known as BZiPA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively due to its potential applications in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of N-(5-benzoyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)benzamide involves the inhibition of the proteasome, a cellular complex responsible for the degradation of proteins. This compound has been found to bind to the proteasome and inhibit its activity, leading to the accumulation of proteins that are toxic to cancer cells. This mechanism of action has been shown to be effective in inducing cell death in cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound has a variety of biochemical and physiological effects. This compound has been found to induce oxidative stress in cancer cells, leading to the activation of cellular pathways that promote cell death. This compound has also been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as an anti-metastatic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-benzoyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)benzamide in lab experiments is its potency and selectivity against cancer cells. This compound has been found to be highly effective in inducing cell death in cancer cells, while having minimal effects on normal cells. However, one limitation of using this compound in lab experiments is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-(5-benzoyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)benzamide. One potential direction is the development of new drug formulations that enhance the solubility and bioavailability of this compound. Another direction is the investigation of the mechanism of action of this compound in more detail, in order to identify new targets for anticancer therapy. Additionally, the potential of this compound as an anti-metastatic agent should be further explored, as this could have significant implications for the treatment of cancer.

Synthesis Methods

The synthesis of N-(5-benzoyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)benzamide involves the reaction of 5-benzoyl-5H-[1,2,4]triazino[5,6-b]indole and benzoyl chloride in the presence of a base. This method has been reported to yield high purity and high yield of the compound.

Scientific Research Applications

N-(5-benzoyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)benzamide has been studied for its potential applications in the field of cancer research. Studies have shown that this compound has potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for the development of new anticancer therapies.

properties

IUPAC Name

N-(5-benzoyl-[1,2,4]triazino[5,6-b]indol-3-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H15N5O2/c29-21(15-9-3-1-4-10-15)25-23-24-20-19(26-27-23)17-13-7-8-14-18(17)28(20)22(30)16-11-5-2-6-12-16/h1-14H,(H,24,25,27,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LIQOUQNLJTVZGB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC2=NC3=C(C4=CC=CC=C4N3C(=O)C5=CC=CC=C5)N=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H15N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.